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Compound of Interest

Compound Name: PSB-1410

Cat. No.: B13437088 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential safety and logistical information

for the handling of PSB-1410, a compound with the molecular formula C15H10Cl2N2O.

Adherence to these guidelines is critical for safe operational workflow and proper disposal.

Hazard Identification and Personal Protective
Equipment
PSB-1410, which shares its molecular formula with the benzodiazepine Delorazepam, is

classified as harmful if swallowed.[1] While comprehensive toxicological data for PSB-1410 is

not readily available, the safety profile of Delorazepam indicates that it may also be harmful if

inhaled. Therefore, appropriate personal protective equipment (PPE) is mandatory to minimize

exposure.

Recommended Personal Protective Equipment (PPE)
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Equipment Specification Purpose

Gloves
Nitrile or other chemically

resistant material
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. If

dusts are generated, a NIOSH-

approved respirator may be

necessary.

To prevent inhalation of dust or

aerosols.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment. The following step-by-step guidance outlines the operational workflow from

preparation to disposal.

Experimental Workflow
Preparation:

Before handling, ensure all necessary PPE is correctly worn.

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form to avoid dust generation.

Have all necessary equipment and reagents ready to minimize the duration of handling.

Handling:

Avoid direct contact with the skin and eyes.

Do not eat, drink, or smoke in the handling area.
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In case of accidental contact, follow the first-aid measures outlined below.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the substance to enter drains or waterways.

First-Aid Measures
Exposure Route First-Aid Procedure

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Seek immediate medical

attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact
Remove contaminated clothing. Wash the

affected area thoroughly with soap and water.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek medical

attention.[2]

Visualizing the Handling Workflow
To further clarify the procedural steps for handling PSB-1410, the following diagram illustrates

the logical relationships from preparation to disposal.
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PSB-1410 Safe Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13437088?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13437088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

